Cholesteryl Arachidonate-d8

• Molecular Formula: C47H76O2
• Molecular Weight: 681.2 g/mol
• InChI: InChI=1S/C47H76O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-45(48)49-40-32-34-46(5)39(36-40)28-29-41-43-31-30-42(38(4)26-24-25-37(2)3)47(43,6)35-33-44(41)46/h11-12,14-15,17-18,20-21,28,37-38,40-44H,7-10,13,16,19,22-27,29-36H2,1-6H3/b12-11-,15-14-,18-17-,21-20-/t38-,40+,41+,42-,43+,44+,46+,47-/m1/s1/i11D,12D,14D,15D,17D,18D,20D,21D
• InChIKey: IMXSFYNMSOULQS-WOUNVMDJSA-N

Cholesteryl Arachidonate-d8 Internal Standard for Lipidomics

Cholesteryl arachidonate-d8 (CA-d8) is a stable isotope-labeled analog of the endogenous cholesteryl ester cholesteryl arachidonate, in which eight hydrogen atoms are replaced with deuterium (C47H68D8O2, MW 681.15) . It is manufactured for exclusive use as an internal standard (IS) in gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) workflows [1]. Cholesteryl arachidonate is a key component of low-density lipoprotein (LDL) and is implicated in foam cell formation, atherosclerosis, and eicosanoid signaling [2]. The deuterated form enables accurate, matrix-corrected quantification of the endogenous lipid in complex biological matrices such as plasma, tissues, and urine [3].

Stable isotope-labeled ISTD for cholesteryl arachidonate quantification

Co-elutes with native analyte; +8 Da mass shift for matrix-effect correction

Compatible with GC-MS and LC-MS lipidomics workflows

• [1] GlpBio. Cholesteryl Arachidonate-d8 product page. Intended for use as an internal standard for quantification by GC- or LC-MS. View Source
• [2] GlpBio. Cholesteryl Arachidonate-d8 product page. Biological context summary citing primary literature. View Source
• [3] M. Suzuki et al., Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment. Steroids 2017, 123, 43-49. DOI: 10.1016/j.steroids.2017.05.007 View Source

Why Cholesteryl Arachidonate-d8 Is Irreplaceable

Substitution of Cholesteryl Arachidonate-d8 with unlabeled cholesteryl arachidonate, a non-deuterated structural analog, or an odd-chain fatty acid ester internal standard introduces unacceptable quantitative error in LC-MS/MS workflows. Unlabeled cholesteryl arachidonate is the endogenous analyte itself and thus cannot serve as an internal standard without confounding the measurement of native lipid concentrations [1]. Non-deuterated structural analogs exhibit differential extraction recovery, chromatographic retention, and ionization efficiency relative to the target analyte, leading to inaccurate matrix effect correction [2]. Odd-chain fatty acid esters (e.g., CE 17:0), while historically used as surrogates, are compromised by endogenous presence in human plasma and distinct physicochemical properties that deviate from those of polyunsaturated cholesteryl arachidonate [3]. Consequently, procurement of the exact deuterated isotopologue is mandatory for achieving validated accuracy and precision in quantitative lipidomics assays.

Non-isotopic ISTD Odd-chain or structurally dissimilar internal standards exhibit differential extraction recovery and ionization suppression; absolute quantification may not be achievable.

Acyl chain mismatch Deuterated cholesteryl esters with different fatty acyl chains (e.g., palmitate-d7, linoleate-d11) show distinct hydrophobicity, phase behavior, and enzymatic hydrolysis profiles, altering extraction and detection behavior.

Metabolic turnover difference Cholesteryl arachidonate demonstrates faster in vivo turnover than saturated or monounsaturated esters; a non-matched ISTD cannot normalize time-dependent concentration changes.

• [1] J. Wieling, LC-MS-MS experiences with internal standards. Chromatographia 2002, 55, S107–S113. DOI: 10.1007/BF02493365 View Source
• [2] J. Wieling, LC-MS-MS experiences with internal standards. Chromatographia 2002, 55, S107–S113. DOI: 10.1007/BF02493365 View Source
• [3] M. Suzuki et al., Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment. Steroids 2017, 123, 43-49. DOI: 10.1016/j.steroids.2017.05.007 View Source

Cholesteryl Arachidonate-d8: Comparator-Based Evidence

Isotopic Fidelity vs. Odd-Chain Cholesteryl Esters

The incorporation of eight deuterium atoms increases the molecular mass of Cholesteryl Arachidonate-d8 by 8.04 Da relative to unlabeled cholesteryl arachidonate (MW 673.11) . This mass shift ensures complete chromatographic and mass spectrometric separation from the endogenous analyte, eliminating isotopic overlap in MS1 full scan and selected reaction monitoring (SRM) modes. In contrast, deuterated cholesteryl esters with fewer labels (e.g., d7 or d5) risk isotopic crosstalk with the M+1 or M+2 natural abundance isotopes of the unlabeled analyte, which can confound quantification at low concentrations [1].

Quantification Fidelity

Class-level inference

Exact isotopologue ISTD: absolute quantification, precise accuracy

vs

Non-isotopic ISTD (odd-chain): relative quantification, matrix-dependent variability

Supports bioanalytical method validation review

Data to verify across biological matrices

Evidence Dimension	Molecular Weight Difference vs. Unlabeled Analyte
Target Compound Data	681.15 Da
Comparator Or Baseline	Cholesteryl arachidonate (unlabeled): 673.11 Da
Quantified Difference	+8.04 Da (+1.2%)
Conditions	Mass spectrometry; calculated from molecular formulas C47H68D8O2 (d8) and C47H76O2 (unlabeled)

Why This Matters

The +8 Da shift provides unambiguous detection of the internal standard without interference from the endogenous analyte's isotopic envelope, a prerequisite for accurate quantification in complex biological matrices.

• [1] J. Wieling, LC-MS-MS experiences with internal standards. Chromatographia 2002, 55, S107–S113. DOI: 10.1007/BF02493365 View Source

Acyl Chain Nonequivalence vs. 18-Carbon Esters

A comprehensive LC-MS/MS method validation study for absolute quantification of cholesteryl esters (CEs) demonstrated that the use of deuterated CE internal standards (including deuterated arachidonate) yielded intra- and inter-day precision with coefficients of variation (CV) below 15% across the calibration range, and accuracy within 85-115% for all quality control levels [1]. This performance contrasts sharply with methods employing non-deuterated odd-chain fatty acid ester IS, which suffer from differential extraction and ionization behavior as well as endogenous interference, precluding robust method validation [2]. Furthermore, cross-study data for a structurally similar deuterated cholesteryl ester (Cholesteryl Linoleate-d11) showed quantitative recovery in spiked plasma ranging from 97.2% to 103.8% when compared to its unlabeled counterpart .

Surface Phase Behavior

Head-to-head comparison

Monolayer phase only; miscible in all proportions; lecithin complex stoichiometry 0.034

vs

18-carbon cis-unsaturated esters: form both monolayer and double-layer phases; different stoichiometries

Supports analyte-matched extraction behavior review

Context: mixed monolayer model

Evidence Dimension	Quantitative Accuracy and Precision in Biological Matrix
Target Compound Data	Class-level inference for deuterated cholesteryl esters: CV <15%, accuracy 85-115% (validated LC-MS/MS method) [1]
Comparator Or Baseline	Odd-chain fatty acid ester internal standards (e.g., CE 17:0): compromised by endogenous presence and matrix effect mismatch [2]
Quantified Difference	Deuterated IS methods achieve validation-grade precision and accuracy; non-deuterated surrogate IS methods fail to meet regulatory bioanalytical criteria.
Conditions	LC-MS/MS analysis of cholesteryl esters in human urine and serum; method validation per bioanalytical guidelines.

Why This Matters

Procurement of the deuterated IS is essential for generating validated, publication-ready quantitative data in lipidomics and clinical biomarker studies; alternative IS choices risk method rejection during peer review or regulatory submission.

• [1] M. Suzuki et al., Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment. Steroids 2017, 123, 43-49. DOI: 10.1016/j.steroids.2017.05.007 View Source
• [2] M. Suzuki et al., Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment. Steroids 2017, 123, 43-49. DOI: 10.1016/j.steroids.2017.05.007 View Source

Differential Plasma Turnover of Cholesteryl Esters

Electrospray ionization (ESI) is notoriously susceptible to matrix effects that alter analyte ionization efficiency, leading to quantitative bias. Deuterated internal standards, because they co-elute with the analyte and share identical ionization properties, provide optimal correction for ion suppression or enhancement [1]. A systematic comparison of deuterated (2H) vs. non-deuterated (13C, 15N) stable isotope-labeled internal standards for urinary biomarkers demonstrated that deuterated IS more effectively mitigated matrix effects in LC-ESI-MS/MS assays, resulting in improved accuracy and reduced variability [2]. In the context of cholesteryl esters, the use of a deuterated IS (as opposed to no IS or a non-isotopic structural analog) is essential to achieve the high accuracy and precision required for absolute quantification in clinical specimens [3].

Metabolic Turnover Rate

Head-to-head comparison

Fast turnover: decrease in specific activity within hours; highest fractional rate

vs

Saturates/monounsaturates: increase in specific activity; relatively slow turnover

Supports time-course quantification context

In vivo rat plasma model

Evidence Dimension	Matrix Effect Correction Capability
Target Compound Data	Deuterated internal standard (2H-SIL-IS): provides optimal co-elution and ionization matching, significantly reducing matrix-induced variability.
Comparator Or Baseline	Non-deuterated stable isotope-labeled IS (13C, 15N) or no IS: inferior matrix effect correction, leading to larger quantitative errors [2].
Quantified Difference	In a direct comparison, deuterated IS (2H) outperformed non-deuterated IS (13C, 15N) in mitigating matrix effects for urinary biomarkers in LC-ESI-MS/MS [2].
Conditions	LC-ESI-MS/MS analysis of urinary biomarkers; comparison of 2H-labeled vs. 13C/15N-labeled internal standards.

Why This Matters

Robust matrix effect correction is non-negotiable for generating reliable quantitative data from complex biological samples (plasma, urine, tissue homogenates). Selecting a deuterated IS ensures method robustness and data integrity.

• [1] J. Wieling, LC-MS-MS experiences with internal standards. Chromatographia 2002, 55, S107–S113. DOI: 10.1007/BF02493365 View Source
• [2] PMC10949524. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. 2023. View Source
• [3] M. Suzuki et al., Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment. Steroids 2017, 123, 43-49. DOI: 10.1016/j.steroids.2017.05.007 View Source

Spectroscopic Differentiation vs. Cholesteryl Linoleate

Cholesteryl Arachidonate-d8 is supplied with a chemical purity of ≥98% . This high purity level is comparable to the unlabeled cholesteryl arachidonate standard (typically ≥98% ), ensuring that any contribution of the internal standard to the analyte signal from unlabeled impurities is negligible. While isotopic purity (deuterium incorporation) is not explicitly stated in the available datasheets, the intended use as a quantitative internal standard implies a deuterium enrichment sufficient to produce a base peak that is cleanly separated from the M0 ion of the analyte, thereby avoiding cross-contribution that would bias quantification [1].

Raman Spectral Identity

Head-to-head comparison

4 C=C bonds; distinct C=C/C=O stretching in 1600-1700 cm⁻¹; characteristic 2700-3200 cm⁻¹ pattern

vs

Cholesteryl linoleate: 2 C=C bonds; different vibrational signatures across 500-3200 cm⁻¹

Supports analyte identity confirmation

Isotropic liquid phase, Raman spectroscopy

Evidence Dimension	Chemical Purity
Target Compound Data	≥98%
Comparator Or Baseline	Unlabeled cholesteryl arachidonate: ≥98% (multiple vendors)
Quantified Difference	Equivalent chemical purity ensures minimal unlabeled contamination of the IS.
Conditions	HPLC analysis (detection at 205 nm) or similar; as reported by vendors.

Why This Matters

High chemical purity minimizes the risk of the internal standard itself contributing to the measured analyte concentration, a critical requirement for accurate quantification in trace-level lipid analysis.

• [1] J. Wieling, LC-MS-MS experiences with internal standards. Chromatographia 2002, 55, S107–S113. DOI: 10.1007/BF02493365 View Source

Cholesteryl Arachidonate-d8: Validated Applications

Atherosclerosis Biomarker Plasma Quantification

Cholesteryl Arachidonate-d8 is added to plasma or serum samples at a known concentration prior to lipid extraction. Following LC-MS/MS analysis, the peak area ratio of endogenous cholesteryl arachidonate to the d8 internal standard is used to calculate absolute concentrations (e.g., ng/mL or μM). This approach corrects for sample-to-sample variability in extraction recovery, ionization efficiency, and instrument response, enabling robust comparison across large patient cohorts. Studies have successfully employed this methodology to quantify cholesteryl esters in human specimens with high precision and accuracy [1].

Adrenal Gland Cholesteryl Ester Profiling

In cell culture experiments (e.g., macrophages, hepatocytes, or cancer cells), Cholesteryl Arachidonate-d8 can be used as a tracer to monitor the esterification of exogenous deuterated arachidonic acid into the cholesteryl ester pool. By quantifying the incorporation of the d8 label into cellular cholesteryl esters over time using LC-MS, researchers can determine the rate of cholesterol esterification and the turnover of arachidonic acid-containing lipids, which is critical for understanding inflammatory signaling and foam cell formation in atherosclerosis [2].

Polyunsaturated Cholesteryl Ester Turnover in Rodents

Urine is a highly variable matrix that poses significant challenges for quantitative LC-MS due to matrix effects. A validated LC-MS/MS method for absolute quantification of urinary cholesteryl esters relies on deuterated CE internal standards, including Cholesteryl Arachidonate-d8, to achieve acceptable accuracy and precision [1]. By spiking the deuterated IS into urine samples prior to sample preparation, researchers can correct for differential ion suppression or enhancement across samples from patients with varying renal function, enabling reliable discovery and validation of urinary CE biomarkers for kidney disease.

Cystic Fibrosis BALF Quantification

For laboratories operating under Good Laboratory Practice (GLP) or supporting clinical trials, the use of a well-characterized, stable isotope-labeled internal standard is a regulatory expectation for LC-MS/MS assays. Cholesteryl Arachidonate-d8 meets the criteria for a 'gold standard' IS: it is chemically identical to the analyte except for isotopic substitution, co-elutes with the analyte, and exhibits nearly identical ionization efficiency. Method validation parameters established using this IS (e.g., accuracy 85-115%, CV <15%) [1] support regulatory submissions and ensure data reliability in pharmacokinetic, toxicokinetic, or clinical biomarker studies.

Application

Selection Property

Validation Focus

Plasma lipidomics biomarker research

Isotope dilution ISTD for matrix-effect correction

Bioanalytical method validation review

Adrenal tissue lipidomics profiling

Species-specific deuterated ISTD for polyunsaturated cholesteryl esters

Tissue homogenate quantification review

In vivo cholesteryl ester turnover studies (rodents)

Analyte-matched ISTD for metabolic flux normalization

Time-course exposure-model review

BALF lipidomics research

ISTD for complex matrix correction

Matrix-specific extraction recovery review

• [1] M. Suzuki et al., Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment. Steroids 2017, 123, 43-49. DOI: 10.1016/j.steroids.2017.05.007 View Source
• [2] GlpBio. Cholesteryl Arachidonate-d8 product page. Biological context summary citing primary literature on atherosclerosis and foam cell formation. View Source